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Compound of Interest

4-Morpholinopyridine-3-boronic
Compound Name: o
acid pinacol ester

CAS No.: 2096333-47-8

Cat. No.: B6338124

Get Quote

Executive Summary & Chemical Identity

Objective: This guide provides a self-validating workflow for the safe disposal of 4-
Morpholinopyridine-3-boronic acid pinacol ester. While often classified as a research
chemical with "Irritant” status, the presence of the boronic moiety and the pyridine heterocycle
mandates strict adherence to Zero-Discharge (drain) protocols to prevent aquatic toxicity and
regulatory non-compliance.

Chemical Profile:
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Parameter Detail

4-(4-Morpholinyl)pyridine-3-boronic acid

Chemical Name )
pinacol ester

CAS Number 485799-04-0 (Representative isomer)
Molecular Formula C15H23BN203
Physical State Off-white to tan solid powder

Skin/Eye Irritant (H315, H319), STOT-SE

Primary Hazards
(H335)

| Reactivity | Hydrolytically unstable in acidic aqueous media; sensitive to strong oxidizers. |

Hazard Characterization & Regulatory Logic (RCRA)

Why we dispose of it this way:

Unlike simple solvents, this compound presents a dual-hazard profile: the organic heterocycle

and the metalloid (boron) core.

e RCRA Status (USA): This specific compound is not typically P-listed or U-listed. However, it
must be evaluated for Characteristic Hazards (40 CFR Part 261).

o Ignitability (D001): As a combustible organic solid, it may burn but rarely meets the
definition of a flammable solid unless finely divided.

o Toxicity (D038): While Pyridine is a regulated constituent (D038), the pyridine ring here is
substituted. However, conservative environmental management treats pyridine derivatives
as potential generators of pyridine upon degradation.

e Boron Toxicity: Boron compounds can be phytotoxic and harmful to aquatic life. Drain
disposal is strictly prohibited under most municipal sewer use ordinances.

e Hydrolysis Risk: In the presence of moisture/acids, the pinacol ester hydrolyzes to the free
boronic acid and pinacol. Both degradation products require incineration.
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Waste Segregation & Packaging Protocol

To ensure safety and compliance, waste must be segregated at the point of generation.

A. Solid Waste (Pure Compound/Contaminated Solids)

Applicability:[1] Expired reagents, weighing paper, contaminated gloves, spill cleanup debris.
o Container: High-Density Polyethylene (HDPE) wide-mouth jars or amber glass.

e Labeling: "Hazardous Waste - Solid Organic - Boron Contaminated.”

e Protocol:

o Do not mix with strong oxidizers (e.g., permanganates) to prevent exothermic
decomposition.

o Double-bag highly fine powders to prevent dust generation upon reopening the drum.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability:[1] Filtrates from Suzuki couplings, recrystallization solvents.
e Segregation:

o Halogenated: If dissolved in DCM, Chloroform.

o Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, DMF.
e Protocol:

o Adjust pH to neutral (pH 6-8) if the stream is highly acidic (Qquenched reactions) to prevent
rapid hydrolysis and pressure buildup in the drum.

o Label clearly with the primary solvent name + "Trace Organoboron Compounds.”

Disposal Workflow Visualization
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The following diagram illustrates the decision logic for disposing of this compound, ensuring no
environmental release.

Waste Generation:
4-Morpholinopyridine-3-boronic
acid pinacol ester

Determine Physical State

Dry Material

Solid Waste Liquid Waste
(Powder, Gloves, Paper) (Solutions, Mother Liquor)

Identify Solvent Base

Y

Container:
Wide-Mouth HDPE or Glass
(Double Bagged)

Contains Halogens No Halogens

Halogenated Waste Stream Non-Halogenated Waste Stream
(DCM, CHCI3) (MeOH, DMSO, DMF)

Labeling:
'‘Contains Boron Compounds'
+ Primary Solvent/Hazard

Final Disposal Method:
High-Temperature Incineration
(Fuel Blending)
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Click to download full resolution via product page

Caption: Figure 1. Decision matrix for the segregation and disposal of boronic ester wastes,
prioritizing incineration.

Emergency Spill Response (Contingency)
In the event of a benchtop spill, immediate action prevents area contamination.

o PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat. Use a
N95/P100 dust mask if powder is aerosolized.

e Containment:

o Solid Spill: Do not dry sweep if dust is generated. Cover with wet paper towels (dampened
with water) to prevent dispersal, then scoop into the waste container.

o Solution Spill: Absorb with vermiculite or spill pads.

o Decontamination: Wipe the surface with a 10% sodium carbonate solution (to hydrolyze and
solubilize residues) followed by water. Dispose of all wipes as solid hazardous waste.

Final Disposal Method: Incineration

The only acceptable end-of-life path for this compound is High-Temperature Incineration.

e Mechanism: Thermal oxidation at >1000°C destroys the pyridine ring and the organic pinacol
backbone.

e By-products:
o Carbon converted to CO2.[2]
o Nitrogen converted to N2/NOx (scrubbed).

o Boron converted to B20s (Boron Oxide), which is captured in the incinerator
ash/particulate filters.
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 Verification: Ensure your waste contractor (e.g., Veolia, Clean Harbors) certifies the waste for
incineration and not landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b6338124?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6338124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

